N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide

• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C12H14N2O2S/c1-2-16-10-5-3-9(4-6-10)11(15)14-12-13-7-8-17-12/h3-6H,2,7-8H2,1H3,(H,13,14,15)
• InChI Key: XDCSNGFVXISVKJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NCCS2
• CAS No.: 333348-73-5

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide, also known as DTTB, is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is a thiazole derivative that has shown potential in various applications such as drug discovery, biochemistry, and molecular biology.

Mechanism of Action

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide inhibits the activity of PTPs by binding to the active site of the enzyme and preventing the dephosphorylation of target proteins. This results in the activation of various signaling pathways that regulate cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, inhibit insulin signaling in adipocytes, and modulate the activity of immune cells. In vivo studies have shown that this compound can reduce tumor growth and improve glucose homeostasis in animal models.

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide has several advantages for lab experiments, including its high potency and selectivity for certain PTPs, its ability to penetrate cell membranes, and its low toxicity. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the use of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide in scientific research. These include the development of more potent and selective analogs of this compound, the identification of new targets for this compound, and the investigation of the effects of this compound on various cellular processes in different cell types. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.

Synthesis Methods

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide can be synthesized through a multi-step process involving the reaction of 2-aminothiazole with 4-ethoxybenzoyl chloride, followed by the reduction of the resulting product with sodium borohydride. The final product is obtained after purification through recrystallization. The purity of the compound can be determined through various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-ethoxybenzamide has been widely used in scientific research due to its ability to inhibit the activity of protein tyrosine phosphatases (PTPs), which are important enzymes involved in various cellular processes such as cell growth, differentiation, and signaling. This compound has been shown to selectively inhibit the activity of certain PTPs, making it a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and autoimmune disorders.